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Compound of Interest

6-ethyl-7-hydroxy-4-methyl-2H-
Compound Name:
chromen-2-one

Cat. No.: B075240

An In-depth Technical Guide to 6-ethyl-7-hydroxy-4-methyl-2H-chromen-2-one
CAS Number: 1484-73-7

This technical guide provides a comprehensive overview of 6-ethyl-7-hydroxy-4-methyl-2H-
chromen-2-one, a substituted coumarin derivative. The information is intended for
researchers, scientists, and professionals in the field of drug development and chemical
research. Due to the limited availability of data for this specific derivative, this guide includes
information on the closely related and well-studied parent compound, 7-hydroxy-4-
methylcoumarin, to provide relevant context and experimental approaches.

Chemical and Physical Properties

The fundamental properties of 6-ethyl-7-hydroxy-4-methyl-2H-chromen-2-one have been
compiled from various chemical databases.[1][2] These properties are essential for its handling,
characterization, and application in research settings.
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Property Value Source

CAS Number 1484-73-7 [1]12]

Molecular Formula C12H1203 [1][2]

Molecular Weight 204.22 g/mol [1]
6-ethyl-7-hydroxy-4-

UPAC Name methzlchro)r/nen-;/-one s
6-Ethyl-7-hydroxy-4-

Synonyms meth;/lcour:arin ' s

Computed XLogP3 2.7 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

C)c;untg p 3 ]

Rotatable Bond Count 2 [1]

Exact Mass 204.078644241 Da [1]

Topological Polar Surface Area  46.5 A2

[1]

Spectral Information

Spectral data is crucial for the identification and structural elucidation of the compound. The

following data has been reported for 6-ethyl-7-hydroxy-4-methyl-2H-chromen-2-one.[1]

Spectrum Type

Details

1H NMR Instrument: Varian A-60

13C NMR Source: Lehigh University, Bethlehem, PA
FTIR Technique: KBr Wafer

Raman SpectraBase
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Note: While the existence of these spectra is noted, detailed peak assignments for 6-ethyl-7-
hydroxy-4-methyl-2H-chromen-2-one are not readily available in the public domain.
Researchers should refer to the Certificate of Analysis for lot-specific data or perform their own
spectral analysis.

Experimental Protocols

Detailed experimental protocols for the synthesis of the specific 6-ethyl derivative are not
widely published. However, the synthesis of coumarins, particularly 7-hydroxy-4-
methylcoumarin derivatives, is commonly achieved via the Pechmann condensation. This acid-
catalyzed reaction involves the condensation of a phenol with a (3-ketoester. The following
protocol is a generalized method adapted from procedures for similar coumarin derivatives and
can be modified for the synthesis of the target compound.

Synthesis via Pechmann Condensation

This protocol describes the synthesis of a 7-hydroxy-4-methylcoumarin derivative. To
synthesize the 6-ethyl variant, the starting material would be 4-ethylresorcinol instead of
resorcinol.

Materials:

e 4-Ethylresorcinol

o Ethyl acetoacetate

o Concentrated Sulfuric Acid (H2SO4) or Amberlyst-15 as a reusable solid acid catalyst
o Ethanol (for recrystallization)

e Crushed ice

e Deionized water

Procedure:

 In a round-bottom flask, combine equimolar amounts of 4-ethylresorcinol and ethyl
acetoacetate.
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e Cool the flask in an ice bath to maintain a temperature below 10°C.

e Slowly add concentrated sulfuric acid dropwise to the mixture with constant stirring. The
amount of acid should be sufficient to act as both a catalyst and a solvent.

o After the addition of acid, allow the reaction mixture to slowly warm to room temperature and
continue stirring for several hours (typically 18-24 hours) until the reaction is complete. The
progress can be monitored by Thin Layer Chromatography (TLC).

e Once the reaction is complete, pour the mixture slowly into a beaker containing crushed ice.
e The crude product will precipitate out of the solution.

« Filter the solid precipitate using a Buchner funnel and wash thoroughly with cold deionized
water to remove any remaining acid.

» Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to yield
the pure 6-ethyl-7-hydroxy-4-methyl-2H-chromen-2-one.

Biological Activity

While specific biological activity data for 6-ethyl-7-hydroxy-4-methyl-2H-chromen-2-one is
not extensively documented, the coumarin scaffold is of significant interest in drug discovery.
Derivatives of 4-methylcoumarin have been investigated for a range of pharmacological
activities.

o Anticancer Activity: Various derivatives of 7-hydroxy-4-methylcoumarin have been
synthesized and tested against human cancer cell lines, including chronic myelogenous
leukemia (K562), colon adenocarcinoma (LS180), and breast adenocarcinoma (MCF-7).[3]
Structure-activity relationship (SAR) studies indicate that substitutions on the coumarin ring
can significantly influence cytotoxic effects.[3]

o Antioxidant and Antimicrobial Activity: New coumarin derivatives synthesized from 7-hydroxy-
4-methylcoumarin have shown promising antioxidant activity when tested with DPPH (1,1-
diphenyl-2-picrylhydrazyl) and effective antibacterial properties against both gram-positive
and gram-negative bacteria.[4]
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» General Pharmacological Potential: The 4-hydroxycoumarin scaffold is well-known for its
anticoagulant properties (e.g., warfarin).[5] Furthermore, coumarin derivatives have been
explored for anti-inflammatory, antiviral, and anti-HIV activities, highlighting the broad
therapeutic potential of this class of compounds.[5]

Further research is required to elucidate the specific biological profile of the 6-ethyl derivative.

Visualized Workflows

As no specific signaling pathways involving 6-ethyl-7-hydroxy-4-methyl-2H-chromen-2-one
are documented, the following diagrams illustrate a generalized workflow for its synthesis and a
logical relationship for SAR studies.
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Caption: Generalized workflow for the synthesis of 6-ethyl-7-hydroxy-4-methyl-2H-chromen-
2-one.
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Caption: Logical workflow for Structure-Activity Relationship (SAR) studies of coumarin
derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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